4-((5-Fluoro-2-methoxyphenyl)sulfonyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-(5-fluoro-2-methoxyphenyl)sulfonyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C14H14FN3O4S2/c1-22-11-3-2-10(15)8-12(11)24(20,21)17-5-6-18(13(19)9-17)14-16-4-7-23-14/h2-4,7-8H,5-6,9H2,1H3
• InChI Key: IXAWSWLCGYCQOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(C(=O)C2)C3=NC=CS3
• Molecular Formula: C14H14FN3O4S2
• Molecular Weight: 371.4 g/mol

Description

4-((5-Fluoro-2-methoxyphenyl)sulfonyl)-1-(thiazol-2-yl)piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is also known as FSPTP and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Scientific Research Applications

Antibacterial Activities

Research has indicated the synthesis of novel piperazine derivatives showing promising antibacterial activities. One study designed and synthesized sixteen new piperazine derivatives, exploring their antibacterial activities against different pathogens. These compounds were assessed for their efficacy in inhibiting the growth of pathogens like G. zeae, C. mandshurica, and F. oxysporum, with certain derivatives exhibiting better antibacterial activities at specific concentrations (Wu Qi, 2014).

Crystal Structure and DFT Calculations

Another significant area of application involves the synthesis of piperazine derivatives and their structural confirmation through crystallography and density functional theory (DFT) calculations. This research provides insights into the molecular structure, revealing the nature of intermolecular contacts and contributions to crystal packing, which is crucial for understanding the compound's interactions and stability (K. Kumara et al., 2017).

Herbicide Efficiency and Selectivity

Fluorine substitution has been shown to alter the herbicidal properties of compounds dramatically. For instance, the introduction of fluorine atoms into certain benzoxazinone derivatives significantly increased their activity and selectivity as herbicides, highlighting the potential of fluorine-substituted compounds in agricultural applications (G. Hamprecht et al., 2004).

Molecular Probes for Disease Diagnosis

The compound and its derivatives have also been explored as molecular probes for disease diagnosis and imaging. For example, research into the development of novel radiopharmaceuticals for measuring specific enzyme levels in gliomas via positron emission tomography (PET) imaging has been reported. This highlights the compound's potential role in non-invasive diagnostics and the assessment of tumor metabolism, offering insights into its utility in oncology and neurology (C. Patel et al., 2019).